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Compound of Interest

1-methyl-3-nitro-1H-pyrazole-5-
Compound Name:
carboxylic acid

Cat. No.: B2434494

The Isomeric Landscape: Positional Effects on
the Pyrazole Core

The core structure under consideration is a pyrazole ring substituted with one methyl group (on
a nitrogen), one nitro group, and one carboxylic acid group. The relative positions of the nitro
and carboxylic acid groups are the primary determinants of the molecule's overall properties.
Below are the key isomers we will compare against our target compound, 1-methyl-3-nitro-1H-
pyrazole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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